Cas no 651324-06-0 (Oseltamivir Impurity 50)

• Product name: Oseltamivir Impurity 50
• CAS No: 651324-06-0
• MF: C₂₄H₄₂N₂O₃
• MW: 406.601887226105
• CID: 405725

Oseltamivir Impurity 50 Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid,4-[(1,1-dimethylethyl)amino]-5-(di-2-propenylamino)-3-(1-ethylpropoxy)-, ethyl ester, (3R,4R,5S)-
• (3R,4R,5S)-Ethyl 4-(tert-butylamino)-5-(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate
• Ethyl (3R,4R,5S)-5-[bis(prop-2-enyl)amino]-4-(tert-butylamino)-3-pentan-3-yloxycyclohexene-1-carboxy
• ethyl (3R,4R,5S)-5-[bis(prop-2-enyl)amino]-4-(tert-butylamino)-3-pentan-3-yloxycyclohexene-1-carboxylate
• ethyl (3r,4r,5s)-5-n,n-diallylamino-4-(1,1-dimethylethyl)amino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylate
• CID 66863279
• Oseltamivir Impurity 50
• (1S,5R,6S)-ethyl 5-(pentan-2-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• 1-Cyclohexene-1-carboxylic acid, 4-[(1,1-dimethylethyl)amino]-5-(di-2-propen-1-ylamino)-3-(1-ethylpropoxy)-, ethyl ester, (3R,4R,5S)-
• Ethyl (3R,4R,5S)-4-(tert-butylamino)-5-(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate
• Oseltamivir?Impurity?59/Ethyl?(3R,4R,5S)-4-(tert-butylamino)-5-(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate
• Ethyl (3R,4R,5S)-4-(tert-butylamino)-5-(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate (Oseltamivir Impurity）

• Inchi： 1S/C24H42N2O3/c1-9-14-26(15-10-2)20-16-18(23(27)28-13-5)17-21(29-19(11-3)12-4)22(20)25-24(6,7)8/h9-10,17,19-22,25H,1-2,11-16H2,3-8H3/t20-,21+,22+/m0/s1
• InChI Key： NTHKNTJHXNPWDJ-BHDDXSALSA-N
• SMILES： O(C(CC)CC)[C@@H]1C=C(C(=O)OCC)C[C@@H]([C@H]1NC(C)(C)C)N(CC=C)CC=C

Computed Properties

• Exact Mass: 406.31954321 g/mol
• Monoisotopic Mass: 406.31954321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.8
• Molecular Weight: 406.6

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 479.9±45.0 °C(Predicted)
• pka: 9.05±0.70(Predicted)

Oseltamivir Impurity 50 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters